Antibacterial Potency Against Staphylococcus aureus: C14 Outperforms C16 and C18 by >60-Fold
In a systematic broth-dilution study against S. aureus FDA209P, 1-tetradecanol (C14) exhibited a Minimum Inhibitory Concentration (MIC) of 4 µg/mL and a Minimum Bactericidal Concentration (MBC) of 8 µg/mL . By contrast, 1-hexadecanol (C16) showed a 64-fold weaker MIC of 256 µg/mL, and 1-octadecanol (C18) was essentially inactive (MIC ≥ 512 µg/mL) . Even 1-dodecanol (C12) was 2-fold less potent (MIC 8 µg/mL, MBC 16 µg/mL) . The optimal chain-length window for anti-staphylococcal activity is C12–C15; moving to C16 results in a precipitous activity loss .
| Evidence Dimension | Minimum Inhibitory Concentration (MIC) against S. aureus FDA209P |
|---|---|
| Target Compound Data | 1-Tetradecanol (C14): MIC = 4 µg/mL, MBC = 8 µg/mL |
| Comparator Or Baseline | 1-Dodecanol (C12): MIC = 8 µg/mL, MBC = 16 µg/mL; 1-Hexadecanol (C16): MIC = 256 µg/mL, MBC ≥ 512 µg/mL; 1-Octadecanol (C18): MIC ≥ 512 µg/mL, MBC ≥ 512 µg/mL |
| Quantified Difference | C14 is 64× more potent than C16; 2× more potent than C12 |
| Conditions | Broth dilution method; Staphylococcus aureus FDA209P standard strain; incubation at 37 °C |
Why This Matters
A formulator selecting a C16-18 blend for its emollient properties would sacrifice virtually all antibacterial activity; conversely, C14-16 retains both functional antimicrobial potency and skin-conditioning benefits.
- [1] Kubo, I.; Muroi, H.; Himejima, M. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus. Molecules 2007, 12 (2), 139–148. Table 1. View Source
